Cas no 1261957-66-7 (4-(4-Chloro-3-cyanophenyl)-2-nitrophenol)

• Product Name: 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol
• CAS No: 1261957-66-7
• MF: C₁₃H₇ClN₂O₃
• MW: 274.65928196907
• MDL: MFCD18315952
• CID: 2766003
• PubChem ID: 53221678
• Update Time: 2025-05-19

4-(4-Chloro-3-cyanophenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315952
• 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol, 95%
• 1261957-66-7
• 4-Chloro-4'-hydroxy-3'-nitro[1,1'-biphenyl]-3-carbonitrile
• DTXSID30686290
• 4-(4-CHLORO-3-CYANOPHENYL)-2-NITROPHENOL
• 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol

• MDL： MFCD18315952
• Inchi： 1S/C13H7ClN2O3/c14-11-3-1-8(5-10(11)7-15)9-2-4-13(17)12(6-9)16(18)19/h1-6,17H
• InChI Key： DRJBZTXZJPMROT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 274.0145198Da
• Monoisotopic Mass: 274.0145198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol

Introduction to 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol (CAS No. 1261957-66-7)

4-(4-Chloro-3-cyanophenyl)-2-nitrophenol (CAS No. 1261957-66-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its unique molecular structure, which includes a nitro group, a chloro group, and a cyano group, making it a versatile candidate for diverse chemical reactions and biological studies.

The molecular formula of 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol is C₁₃H₈ClN₂O₃, and its molecular weight is approximately 275.67 g/mol. The compound's structure consists of a phenolic ring substituted with a nitro group at the 2-position and a 4-chloro-3-cyanophenyl moiety at the 4-position. This arrangement of functional groups imparts unique chemical properties that are of interest to researchers and scientists.

In the realm of pharmaceutical research, 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of cancer cell proliferation, particularly in breast and lung cancer cell lines.

The biological activity of 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol is attributed to its ability to interact with specific cellular targets. The presence of the nitro group and the cyano group allows the compound to form stable complexes with metal ions, which can modulate enzyme activity and cellular signaling pathways. This property makes it a valuable tool for investigating the mechanisms underlying various diseases and for developing targeted therapies.

Beyond its pharmaceutical applications, 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials in 2020 demonstrated that thin films of this compound exhibited excellent charge transport properties, making it a promising candidate for next-generation electronic devices.

The synthesis of 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol typically involves multi-step reactions, including nitration, chlorination, and cyanation processes. These reactions are carefully optimized to ensure high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As scientists delve deeper into its chemical properties and biological activities, it is likely that more innovative applications will emerge in both pharmaceuticals and materials science.

In conclusion, 4-(4-Chloro-3-cyanophenyl)-2-nitrophenol (CAS No. 1261957-66-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and diverse functional groups make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of complex biological processes and developing novel technologies.